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Compound of Interest

Compound Name: BB 0305179

Cat. No.: B11934581

Essential Safety and Handling Guide for BB
0305179

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
anti-prion agent BB 0305179 (CAS: 2512200-83-6). The following procedural guidance is
intended to ensure the safe handling, use, and disposal of this compound, fostering a secure

laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for BB 0305179 is presented in the table below for
easy reference.
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Property Value

Chemical Name BB 0305179

CAS Number 2512200-83-6

Molecular Formula C21H29NO

Molecular Weight 311.46 g/mol

Purity >98%

IC50 4.7 uM (as an anti-prion agent)

Personal Protective Equipment (PPE)

To ensure personal safety and prevent contamination, the following personal protective
equipment must be worn at all times when handling BB 0305179:

e Gloves: Chemical-resistant gloves (e.g., nitrile) are required.
o Eye Protection: Safety glasses with side shields or goggles are mandatory.
o Lab Coat: A standard laboratory coat must be worn.

» Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted
respirator is recommended.

Operational and Disposal Plans

Adherence to the following step-by-step procedures is critical for the safe handling and
disposal of BB 0305179.

Handling Protocol

» Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all
necessary equipment, including PPE, readily available.

e Receiving and Storage: Upon receipt, visually inspect the container for any damage. Store
the compound in a cool, dry, and well-ventilated area, away from incompatible materials. For
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long-term storage, it is recommended to store the powder at -20°C for up to 3 years. In
solvent, store at -80°C for up to one year.[1]

e Weighing and Solution Preparation:

o To minimize inhalation exposure, handle the solid form of BB 0305179 in a chemical fume
hood or a ventilated enclosure.

o Use appropriate tools for weighing and transferring the compound.
o When preparing solutions, add the solvent to the compound slowly to avoid splashing.
e Experimental Use:

o All experiments involving BB 0305179 should be conducted in a designated and properly
ventilated area.

o Avoid direct contact with skin and eyes.

o Minimize the generation of dust and aerosols.

Disposal Plan

All waste materials contaminated with BB 0305179 must be disposed of as hazardous
chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.

» Solid Waste: Collect all contaminated solid waste, such as pipette tips, tubes, and gloves, in
a designated and clearly labeled hazardous waste container.

» Liquid Waste: Collect all liquid waste containing BB 0305179 in a sealed and properly
labeled hazardous waste container.

Experimental Protocols

While specific experimental protocols will vary depending on the research application, the
following general guidelines should be followed when working with BB 0305179.

Stock Solution Preparation
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For in vitro experiments, a common solvent is Dimethyl Sulfoxide (DMSO). To prepare a stock
solution:

Calculate the required mass of BB 0305179 to achieve the desired concentration.

Carefully weigh the compound in a chemical fume hood.

In a suitable vial, add the appropriate volume of DMSO to the weighed compound.

Mix thoroughly by vortexing or sonication until the compound is completely dissolved.

Store the stock solution in aliquots at -80°C to avoid repeated freeze-thaw cycles.

Visualizations
Experimental Workflow for Handling BB 0305179

The following diagram illustrates the standard workflow for the safe handling of BB 0305179 in
a laboratory setting.

Safe Handling Workflow for BB 0305179
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Caption: A flowchart outlining the key steps for the safe handling of BB 0305179.

Mode of Action: Anti-Prion Activity

BB 0305179 is a potent anti-prion agent that inhibits the toxicity of a specific PrP mutant.[1]
The exact signaling pathway is a subject of ongoing research. The diagram below represents a
conceptual relationship.
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Conceptual Mode of Action of BB 0305179

BB 0305179

Cellular Toxicity

Click to download full resolution via product page

Caption: A diagram illustrating the inhibitory effect of BB 0305179 on mutant PrP-induced
toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Technical support | TargetMol [targetmol.com]

« To cite this document: BenchChem. [Personal protective equipment for handling BB
0305179]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11934581#personal-protective-equipment-for-
handling-bb-0305179]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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